10-(3,4-dimethoxyphenyl)-8-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C21H19N7O4
• Molecular Weight: 433.4 g/mol
• IUPAC Name: 10-(3,4-dimethoxyphenyl)-8-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C21H19N7O4/c1-30-13-7-4-11(5-8-13)19-16-17(12-6-9-14(31-2)15(10-12)32-3)23-24-20(29)18(16)22-21-25-26-27-28(19)21/h4-10,19H,1-3H3,(H,24,29)(H,22,25,27)
• InChI Key: DVKICZDRHONFLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=C(C(=O)NN=C3C4=CC(=C(C=C4)OC)OC)NC5=NN=NN25

Description

This compound is a complex heterocyclic molecule characterized by a tricyclic framework containing seven nitrogen atoms (heptazatricyclo) and substituted with 3,4-dimethoxyphenyl and 4-methoxyphenyl groups. The methoxy groups likely enhance lipophilicity and stability compared to hydroxylated analogs, making it suitable for studies in hydrophobic environments or drug delivery systems .

Biological Activity

The compound 10-(3,4-dimethoxyphenyl)-8-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule characterized by a tricyclic structure with multiple methoxy substituents. This unique configuration suggests potential biological activity that merits investigation.

Chemical Structure and Properties

• Molecular Formula : C21H19N7O4
• Molecular Weight : 433.4 g/mol
• IUPAC Name : 10-(3,4-dimethoxyphenyl)-8-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI Key : WZKIVBSPRABQEO-UHFFFAOYSA-N

The biological activity of this compound may be attributed to its ability to interact with various biological macromolecules such as proteins and nucleic acids. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell proliferation.
• Signal Transduction Modulation : It might alter signaling pathways that contribute to cell growth and survival.
• DNA Interaction : The structure could enable binding to DNA or RNA, affecting gene expression.

Anticancer Activity

Recent studies have explored the anticancer properties of related compounds with similar structural motifs:

• Cell Line Testing : Compounds structurally analogous to the target compound were tested against various cancer cell lines including A-549 (lung cancer), MCF7 (breast cancer), and HCT116 (colon cancer). For example:
  • Compounds showed IC50 values ranging from 0.02 to 0.08 μmol/mL against A-549 cells compared to doxorubicin (IC50 = 0.04 μmol/mL) .
• Mechanisms of Action :
  • Compounds with similar methoxy substitutions demonstrated significant inhibition of cancer cell proliferation via apoptosis induction and cell cycle arrest .

Antioxidant Activity

The compound's potential as an antioxidant was assessed using DPPH radical-scavenging assays:

• Compounds exhibited moderate activity compared to ascorbic acid at concentrations of 100 μg/mL .

Case Study 1: Synthesis and Evaluation

A series of derivatives based on the target compound were synthesized and evaluated for their biological activities:

• Synthesis Methodology : Multi-step organic reactions involving electrophilic aromatic substitution were utilized to introduce methoxy groups onto the phenyl rings.
• Biological Evaluation : The synthesized compounds were assessed for their anti-proliferative effects on cancer cells and showed promising results indicating further exploration for therapeutic applications .

Case Study 2: Structure-Activity Relationship (SAR)

A study focused on the SAR of curcumin analogs revealed that specific substitutions on phenyl rings significantly enhanced anticancer activities:

• Compounds with 3’,4’-dimethoxy or 3’-methoxy-4’-hydroxy substitutions retained activity against prostate cancer cell lines .

Summary Table of Biological Activities

Activity Type	Model/Assay	Results	Reference
Anticancer Activity	A-549 Cell Line	IC50 = 0.02 - 0.08 μmol/mL
Antioxidant Activity	DPPH Radical Scavenging	Moderate activity
Enzyme Inhibition	Various Enzymes	Specific enzyme inhibition

Scientific Research Applications

Overview

The compound 10-(3,4-dimethoxyphenyl)-8-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule notable for its unique tricyclic structure and diverse functional groups. This compound has garnered attention in various scientific fields due to its potential applications in chemistry, biology, medicine, and industry.

Chemistry

• Building Block for Synthesis:
  • The compound serves as a precursor for synthesizing more complex organic molecules through various organic reactions.
  • Its unique structure allows for the introduction of additional functional groups via electrophilic aromatic substitution.
• Catalytic Applications:
  • It can be utilized as a catalyst in specific organic reactions due to its stability and reactivity.

Biology

• Biological Activity:
  • Preliminary studies suggest that the compound may exhibit antimicrobial and anticancer properties.
  • Its structural features may allow it to interact effectively with biological macromolecules such as proteins and nucleic acids.
• Drug Discovery:
  • The compound is being investigated for its potential therapeutic effects in drug development.
  • It may target specific enzymes or receptors involved in disease pathways.

Medicine

• Therapeutic Potential:
  • Research is ongoing to evaluate its anti-inflammatory and anticancer activities.
  • The mechanism of action may involve modulation of enzyme activity or signal transduction pathways.
• Lead Compound Development:
  • Its unique properties make it a candidate for developing novel pharmaceuticals aimed at treating various diseases.

Industry

• Material Science:
  • The compound's stability makes it suitable for developing new materials with specific properties.
  • It can be incorporated into specialty chemicals used in various industrial applications.
• Chemical Reactions:
  • Its reactivity allows it to serve as a catalyst or reagent in industrial chemical processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

Key structural analogs and their differences:

Compound Name	Substituents	Nitrogen Atoms	Ring System	Key Properties	Reference
10-(3,4-dimethoxyphenyl)-8-(4-methoxyphenyl)-heptazatricyclo[...]-13-one	3,4-dimethoxy, 4-methoxy	7	Tricyclic (7.4.0.0³,⁷)	High lipophilicity, rigid scaffold
(2R,3S,8S,14S)-2-(3,4-dihydroxyphenyl)-8-(4-hydroxyphenyl)-methanochromeno[...]-3,5-diol (10B)	3,4-dihydroxy, 4-hydroxy	4	Chromeno-benzodioxocin	Polar, antioxidant potential
9-(4-methoxyphenyl)-3,7-dithia-5-azatetracyclo[...]-4(8)-one	4-methoxy	1	Tetracyclic (dithia-aza)	Sulfur-containing, moderate stability
10-(4-methoxyphenyl)-pyrazolo-triazolo-benzotriazine-11,12-dicarboxamide (10)	4-methoxy	6	Pyrazolo-triazolo-benzotriazine	Photocatalytic activity

Insights:

• Substituent Effects: Methoxy groups in the target compound improve oxidative stability compared to hydroxylated analogs (e.g., 10B), which may degrade under acidic conditions .
• Ring System Rigidity: The tricyclic framework in the target compound likely enhances thermal stability relative to the tetracyclic dithia-aza system in , where sulfur atoms may introduce conformational flexibility .

Pharmacological and Functional Comparisons

• Antioxidant Activity: Hydroxylated analogs like 10B () exhibit antioxidant properties due to phenolic groups, whereas the target compound’s methoxy substituents may redirect bioactivity toward anti-inflammatory or antimicrobial pathways, as seen in phenylpropenoid-rich Populus extracts .
• Catalytic Potential: The pyrazolo-triazolo-benzotriazine in demonstrates photocatalytic efficiency, suggesting the target compound’s nitrogen-rich structure could similarly interact with light or reactive species .
• Synergistic Effects: Similar to Populus bud compounds (), the target’s methoxyphenyl groups may act synergistically with other functional groups to enhance bioactivity, though empirical data are needed .

Physicochemical Properties

• Thermal Stability: The rigid heptazatricyclo framework may confer higher melting points than less saturated systems (e.g., chromeno-benzodioxocin in ) .